Cas no 2413866-79-0 (tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2413866-79-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD34474654
• CID: 5673836
• PubChem ID: 147743570
• Update Time: 2025-06-22

tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-ethenyl-4-(hydroxymethyl)-, 1,1-dimethylethyl ester
• 2413866-79-0
• EN300-26666162

• MDL： MFCD34474654
• Inchi： 1S/C13H23NO3/c1-5-13(10-15)6-8-14(9-7-13)11(16)17-12(2,3)4/h5,15H,1,6-10H2,2-4H3
• InChI Key： HAUSYEIOQNCISI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C=C)(CO)CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 324.6±35.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2413866-79-0)

The compound tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2413866-79-0) is a highly specialized piperidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl carboxylate group and a hydroxymethyl side chain, makes it a valuable intermediate for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and material science.

In recent years, the demand for piperidine-based building blocks like tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and peptide mimetics. This compound’s ethenyl and hydroxymethyl functionalities offer reactive sites for further modifications, aligning with trends in click chemistry and green synthesis. Its role in creating targeted drug delivery systems is also under exploration, reflecting the growing focus on precision medicine.

From a synthetic perspective, CAS No. 2413866-79-0 is often utilized in N-Boc protection strategies, a critical step in peptide and heterocycle synthesis. The tert-butyloxycarbonyl (Boc) group provides stability during multi-step reactions, making this compound indispensable in solid-phase synthesis and combinatorial chemistry. Its compatibility with microwave-assisted reactions further enhances its appeal in high-throughput screening workflows.

Environmental and safety considerations are paramount in modern chemical research. tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate is designed to align with sustainable chemistry principles, with studies focusing on its biodegradability and low toxicity profile. This aligns with the broader industry shift toward eco-friendly reagents and green solvents, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

The compound’s potential extends to polymer chemistry, where its vinyl group enables incorporation into functionalized polymers for coatings, adhesives, and biomedical devices. Innovations in smart materials and responsive hydrogels have further highlighted its utility, particularly in 3D printing applications. Such interdisciplinary relevance ensures its prominence in both academic and industrial research.

Analytical characterization of tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques confirm its structural integrity and suitability for high-value applications. Recent publications emphasize its role in asymmetric catalysis and chiral auxiliary development, underscoring its importance in enantioselective synthesis.

Market trends indicate rising interest in custom synthesis of CAS No. 2413866-79-0, driven by pharmaceutical companies and contract research organizations (CROs). Its inclusion in fragment-based drug design libraries and lead optimization pipelines demonstrates its strategic value. Additionally, patent filings related to its derivatives suggest expanding intellectual property landscapes, particularly in oncological and neurological therapeutic areas.

In summary, tert-butyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2413866-79-0) represents a multifaceted tool for modern chemistry. Its applications span drug development, material science, and catalysis, supported by rigorous safety and sustainability standards. As research continues to unlock its potential, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.